Butyl {[3-cyano-6-hydroxy-4-(4-nitrophenyl)-4,5-dihydropyridin-2-yl]sulfanyl}acetate

• IUPAC Name: butyl 2-[[5-cyano-4-(4-nitrophenyl)-2-oxo-3,4-dihydro-1H-pyridin-6-yl]sulfanyl]acetate
• InChI: InChI=1S/C18H19N3O5S/c1-2-3-8-26-17(23)11-27-18-15(10-19)14(9-16(22)20-18)12-4-6-13(7-5-12)21(24)25/h4-7,14H,2-3,8-9,11H2,1H3,(H,20,22)
• InChI Key: NQDUQBKKXDZQPU-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)CSC1=C(C(CC(=O)N1)C2=CC=C(C=C2)[N+](=O)[O-])C#N
• Molecular Formula: C18H19N3O5S
• Molecular Weight: 389.4 g/mol

Description

Synthesis Analysis

The synthesis of cyanoacetamides, which are considered one of the most important precursors for heterocyclic synthesis, may be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives.

Scientific Research Applications

• Synthesis of Derivatives:

  • Compounds like Butyl {[3-cyano-6-hydroxy-4-(4-nitrophenyl)-4,5-dihydropyridin-2-yl]sulfanyl}acetate are synthesized through complex chemical processes. For example, substituted 3-hydroxypyrazoles were used in the synthesis of 6-amino-4-aryl-5-cyano-3-(pyridin-2-ylthiomethyl)-2,4-dihydropyrano[2,3-c]pyrazoles, indicating the intricate methods involved in synthesizing similar complex compounds (Rodinovskaya et al., 2003).

• Molecular Structure Analysis:

  • Detailed molecular and crystal structure analyses are integral to understanding the properties and potential applications of compounds like Butyl {[3-cyano-6-hydroxy-4-(4-nitrophenyl)-4,5-dihydropyridin-2-yl]sulfanyl}acetate. X-ray diffraction analysis is commonly used for such purposes (Rodinovskaya et al., 2003).

• Synthesis of Long Alkyl Chain Substitutes:

  • Compounds with long alkyl chain substitutes, similar in complexity to Butyl {[3-cyano-6-hydroxy-4-(4-nitrophenyl)-4,5-dihydropyridin-2-yl]sulfanyl}acetate, are synthesized and their structures, stereochemistry, and biological activities are explored. For instance, novel compounds with long alkyl chains attached to thiazolidin-4-ones and thiazan-4-one were synthesized and analyzed, showing the breadth of chemical exploration in this field (Rahman et al., 2005).

• Unexpected Chemical Transformations:

  • Compounds undergoing unexpected transformations under specific conditions, similar to Butyl {[3-cyano-6-hydroxy-4-(4-nitrophenyl)-4,5-dihydropyridin-2-yl]sulfanyl}acetate, are a subject of interest. For example, derivatives of 2,3,6,7-tetrahydro-5H-[1,3]thiazolo[3,2-a]pyridine and 5,6-dihydropyridin-2(1H)-one were unexpectedly obtained from certain starting materials under acid catalysis, indicating complex and unexpected reaction pathways that may also apply to similar compounds (Nedolya et al., 2018).

• Characterization and Analysis Techniques:

  • Advanced characterization and analysis techniques, such as X-ray diffraction, FTIR, and NMR spectroscopy, are used to decipher the structure and properties of complex chemical compounds, as demonstrated in the synthesis and characterization of Schiff base compounds, providing a framework for studying compounds like Butyl {[3-cyano-6-hydroxy-4-(4-nitrophenyl)-4,5-dihydropyridin-2-yl]sulfanyl}acetate (Çolak et al., 2021).